Cas no 2227659-67-6 ((2S)-1-(dimethyl-1,3-oxazol-2-yl)propan-2-ol)

• Product Name: (2S)-1-(dimethyl-1,3-oxazol-2-yl)propan-2-ol
• CAS No: 2227659-67-6
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 6213904
• PubChem ID: 165614006
• Update Time: 2025-07-08

(2S)-1-(dimethyl-1,3-oxazol-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(dimethyl-1,3-oxazol-2-yl)propan-2-ol
• EN300-1754101
• 2227659-67-6

• Inchi： 1S/C8H13NO2/c1-5(10)4-8-9-6(2)7(3)11-8/h5,10H,4H2,1-3H3/t5-/m0/s1
• InChI Key： ZJYROIGGVOQUHA-YFKPBYRVSA-N
• SMILES： O1C(C)=C(C)N=C1C[C@H](C)O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.3Ų

Additional information on (2S)-1-(dimethyl-1,3-oxazol-2-yl)propan-2-ol

Introduction to (2S)-1-(dimethyl-1,3-oxazol-2-yl)propan-2-ol (CAS No. 2227659-67-6)

(2S)-1-(dimethyl-1,3-oxazol-2-yl)propan-2-ol, with the CAS number 2227659-67-6, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles and is characterized by its unique stereochemistry and functional groups. The presence of a chiral center at the propanol moiety and the dimethyl-substituted oxazole ring makes it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of (2S)-1-(dimethyl-1,3-oxazol-2-yl)propan-2-ol is defined by its chiral carbon atom, which imparts optical activity to the molecule. This property is crucial in pharmaceutical applications, as many drugs exhibit different biological activities depending on their enantiomeric forms. The compound's oxazole ring, a five-membered heterocyclic structure containing one nitrogen and one oxygen atom, contributes to its stability and reactivity. The dimethyl substitution on the oxazole ring further enhances its lipophilicity and potential for binding to biological targets.

Recent studies have highlighted the potential of (2S)-1-(dimethyl-1,3-oxazol-2-yl)propan-2-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory properties. These findings suggest that (2S)-1-(dimethyl-1,3-oxazol-2-yl)propan-2-ol could be a promising lead compound for the development of new anti-inflammatory drugs. Additionally, its ability to modulate specific enzymes and receptors involved in inflammatory pathways makes it an attractive target for further investigation.

In the realm of neuropharmacology, (2S)-1-(dimethyl-1,3-oxazol-2-yl)propan-2-ol has shown potential as a modulator of neurotransmitter systems. Studies have demonstrated that this compound can interact with GABA receptors, which are key players in regulating neuronal excitability and synaptic transmission. This interaction could have implications for treating neurological disorders such as anxiety and epilepsy. Further research is needed to fully understand the mechanisms by which (2S)-1-(dimethyl-1,3-oxazol-2-yl)propan-2-ol exerts its effects on these receptors.

The synthetic accessibility of (2S)-1-(dimethyl-1,3-oxazol-2-yl)propan-2-ol is another factor that contributes to its appeal in pharmaceutical research. Several synthetic routes have been developed to produce this compound efficiently and with high enantiomeric purity. One such method involves the asymmetric synthesis of the propanol moiety followed by coupling with a dimethyl-substituted oxazole precursor. These synthetic strategies not only ensure the availability of the compound for further studies but also provide a foundation for optimizing its properties through structural modifications.

In addition to its therapeutic potential, (2S)-1-(dimethyl-1,3-oxazol-2-yl)propan-2-ol has been explored for its use as a chiral building block in organic synthesis. The presence of a chiral center and functional groups such as the hydroxyl and oxazole moieties makes it a versatile starting material for constructing more complex molecules. This versatility is particularly valuable in the development of new drugs where precise control over molecular architecture is essential.

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The safety profile of (2S)-1-(dimethyl-1,3-oxazol-5yl)propan-5yl), like any chemical compound used in pharmaceutical research, is a critical consideration. Preclinical studies have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, comprehensive toxicological evaluations are ongoing to ensure its safety for human use. These studies include assessments of acute and chronic toxicity, genotoxicity, and potential adverse effects on major organ systems.

In conclusion, (2S)-1-(dimethyl-1,3-oxazol-5yl)propan-5yl) (CAS No. 2227659-67-6) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development into therapeutic agents targeting inflammatory diseases, neurological disorders, and other conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.